Cas no 2060007-74-9 (5-Ethyl-1,2-benzoxazol-3-ol)

• Product Name: 5-Ethyl-1,2-benzoxazol-3-ol
• CAS No: 2060007-74-9
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD30476800
• CID: 5153759
• PubChem ID: 59426531
• Update Time: 2025-09-21

5-Ethyl-1,2-benzoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-1,2-benzoxazol-3-ol

• MDL： MFCD30476800
• Inchi： 1S/C9H9NO2/c1-2-6-3-4-8-7(5-6)9(11)10-12-8/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： YUMGFYVIKROPLG-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(CC)C=C2)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles Benzisoxazolones

Additional information on 5-Ethyl-1,2-benzoxazol-3-ol

Introduction to 5-Ethyl-1,2-benzoxazol-3-ol (CAS No. 2060007-74-9)

5-Ethyl-1,2-benzoxazol-3-ol, identified by the chemical compound code CAS No. 2060007-74-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the benzoxazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of an ethyl group at the 5-position and a hydroxyl group at the 3-position of the benzoxazole core contributes to its unique chemical properties and potential applications in medicinal chemistry.

The benzoxazole scaffold is a privileged structure in drug discovery, exhibiting a wide range of pharmacological effects due to its ability to interact with various biological targets. 5-Ethyl-1,2-benzoxazol-3-ol has been studied for its potential role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of its interactions with biological receptors, paving the way for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on natural product-inspired benzoxazole derivatives due to their perceived safety and efficacy. 5-Ethyl-1,2-benzoxazol-3-ol has been isolated from certain plant species and has shown promising preclinical results in vitro. Its structural analogs have been investigated for their ability to inhibit key enzymes involved in disease progression, such as kinases and phosphodiesterases. The hydroxyl group at the 3-position of 5-Ethyl-1,2-benzoxazol-3-ol is particularly noteworthy, as it serves as a crucial site for hydrogen bonding interactions with biological targets, enhancing binding affinity.

The synthesis of 5-Ethyl-1,2-benzoxazol-3-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have enabled the efficient preparation of this compound using catalytic processes and green chemistry principles. The development of novel synthetic routes has not only improved the accessibility of 5-Ethyl-1,2-benzoxazol-3-ol but also reduced the environmental impact associated with its production.

One of the most compelling aspects of 5-Ethyl-1,2-benzoxazol-3-ol is its potential as a lead compound for drug development. Researchers have leveraged structure-based drug design strategies to modify its core structure, leading to derivatives with enhanced pharmacological properties. For instance, modifications at the 5-position have been explored to improve solubility and metabolic stability, while alterations at the 3-position have aimed at enhancing binding affinity to specific biological targets.

The pharmacokinetic profile of 5-Ethyl-1,2-benzoxazol-3-ol is another area of active investigation. Studies have demonstrated its favorable pharmacokinetic properties in animal models, including good oral bioavailability and moderate tissue distribution. These findings suggest that 5-Ethyl-1,2-benzoxazol-3-ol may be suitable for oral administration in clinical settings. Additionally, its low toxicity profile in preclinical studies has further bolstered its potential as a therapeutic agent.

The role of 5-Ethyl-1,2-benzoxazol-3-ol in modulating inflammatory pathways has been particularly well-documented. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. By inhibiting key pro-inflammatory cytokines and enzymes, 5-Ethyl-1,2-benzoxazol-3-ol has shown promise in reducing inflammation without causing significant side effects. This makes it an attractive candidate for developing anti-inflammatory drugs.

Neuroprotective effects have also been observed with 5-Ethyl-1,2-benzoxazol-3-ol, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have indicated that it can protect neurons from oxidative stress and mitochondrial dysfunction by modulating key signaling pathways involved in neuroprotection. These findings highlight its potential as a therapeutic agent for treating neurodegenerative disorders.

The anticancer potential of 5-Ethyl-1,2-benzoxazol-3-ol has not gone unnoticed either. Research has shown that it can induce apoptosis in cancer cells by inhibiting key survival pathways such as Akt/mTOR signaling. Additionally, it has demonstrated the ability to disrupt tumor microenvironments by inhibiting angiogenesis—the process by which tumors grow new blood vessels to support their growth. These mechanisms make 5-Ethyl-1,2-benzoxazol-3-ol a promising candidate for developing novel anticancer therapies.

The future direction of research on 5-Ethyl-1,2-benzoxazol-3-ol lies in translating preclinical findings into clinical applications. Ongoing clinical trials are evaluating its efficacy and safety in humans for various indications. As more data becomes available, it is expected that 5-Ethyl -1 , 2 -benz ox az ol - 3 - ol will gain recognition as a valuable therapeutic agent with broad applications across multiple disease areas.

In conclusion, 5 - Eth yl - 1 , 2 -benz ox az ol - 3 - ol ( CAS No . 2060007 -74 -9 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive candidate for drug development . As research continues to uncover new applications for this compound , it is likely that it will play an increasingly important role in addressing some of today's most pressing medical challenges .